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Compound of Interest

Compound Name: C.I. Reactive red 2

Cat. No.: B105821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Reactive Red 2 is an anionic dichlorotriazine reactive dye used for staining cellulose and

other materials containing hydroxyl groups.[1][2] Its utility in research and development stems

from its ability to form a stable, covalent bond with the cellulose polymer, providing a vibrant

and long-lasting red-to-bluish-red color.[3][4] This stable linkage makes it an excellent tool for

visualizing cellulose films, fibers, and other cellulosic materials in various applications, including

biomedical research, biomaterials development, and drug delivery studies. The staining

process is a two-step procedure involving the exhaustion of the dye onto the cellulose surface,

facilitated by an electrolyte, followed by a fixation step under alkaline conditions where the

covalent bond is formed.[5][6]

Mechanism of Action
The staining of cellulose with C.I. Reactive Red 2 is a chemical process that results in a

covalent bond between the dye molecule and the cellulose polymer.[1] This process can be

broken down into two primary stages:

Exhaustion/Adsorption: In an aqueous solution, both the cellulose film and the anionic C.I.
Reactive Red 2 molecules carry a negative surface charge, leading to electrostatic

repulsion.[7][8] To overcome this, an electrolyte such as sodium sulfate (Na₂SO₄) is added to
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the dye bath. The salt neutralizes the negative charge on the cellulose surface, reducing the

repulsion and allowing the dye molecules to approach and adsorb onto the film.[3][9][10]

Fixation (Covalent Bonding): Once the dye is adsorbed onto the cellulose surface, an alkali,

typically sodium carbonate (Na₂CO₃), is introduced.[11][12] The sodium carbonate raises the

pH of the solution, which catalyzes the formation of a cellulosate anion (Cell-O⁻) from the

hydroxyl groups (-OH) of the cellulose.[6][12] This highly nucleophilic cellulosate anion then

attacks the electrophilic carbon atom of the dichlorotriazine ring on the C.I. Reactive Red 2
molecule, displacing a chlorine atom and forming a stable ether linkage (covalent bond).[1]

[4]

A competing reaction that can occur during the fixation step is the hydrolysis of the reactive

dye.[5][13] In the alkaline solution, the dye can also react with hydroxide ions (OH⁻) from the

water, which deactivates the dye and prevents it from binding to the cellulose.[2][13] Optimizing

the staining conditions is therefore crucial to maximize dye fixation and minimize hydrolysis.

Experimental Protocols
This protocol is a general guideline for staining cellulose films with C.I. Reactive Red 2.

Optimal conditions may vary depending on the specific characteristics of the cellulose film (e.g.,

thickness, porosity) and the desired staining intensity.

Materials:

C.I. Reactive Red 2 (CAS No: 17804-49-8)

Cellulose films

Sodium sulfate (Na₂SO₄), anhydrous

Sodium carbonate (Na₂CO₃), anhydrous

Deionized water

Beakers or other suitable staining vessels

Shaker or orbital incubator
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Standard laboratory glassware and equipment

Solution Preparation:

Dye Stock Solution (1% w/v): Dissolve 1 g of C.I. Reactive Red 2 in 100 mL of deionized

water. Stir until fully dissolved. Prepare fresh as needed.

Sodium Sulfate Solution (1 M): Dissolve 142.04 g of anhydrous sodium sulfate in 1 L of

deionized water.

Sodium Carbonate Solution (1 M): Dissolve 105.99 g of anhydrous sodium carbonate in 1 L

of deionized water.

Staining Protocol:

Pre-treatment of Cellulose Film: If necessary, pre-treat the cellulose film to remove any

coatings or impurities that might interfere with staining. This may involve washing with

deionized water or a mild detergent, followed by thorough rinsing.

Dyeing (Exhaustion):

Prepare a dye bath containing the desired concentration of C.I. Reactive Red 2 (e.g., 0.5-

1.5% on weight of fabric, or a specific molar concentration for films) and sodium sulfate

(e.g., 5-15 g/L).[5]

Immerse the cellulose film in the dye bath. A typical liquor ratio (volume of dye bath to

weight of film) is 25:1.[5]

Incubate at room temperature (e.g., 25°C) for 30 minutes with gentle agitation.[5]

Fixation:

Add the required volume of sodium carbonate solution to the dye bath to achieve the

desired final concentration (e.g., 5-15 g/L).[5]

Increase the temperature of the dye bath to 40°C.[5]

Continue incubation for 60 minutes with gentle agitation.[5]
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Washing:

Remove the stained cellulose film from the dye bath.

Rinse thoroughly with cold deionized water until the rinsing solution is clear.[5]

Perform a hot wash with deionized water (e.g., 70-80°C) for 10-15 minutes to remove any

unfixed or hydrolyzed dye.[14] A mild non-ionic soap can be added to this step to improve

the removal of unbound dye.

Rinse again with cold deionized water.

Drying:

Allow the stained cellulose film to air dry or dry in an oven at a low temperature (e.g.,

60°C).

Data Presentation
The following tables summarize the typical ranges for the key quantitative parameters in the

C.I. Reactive Red 2 staining protocol for cellulose materials.

Table 1: Reagent Concentrations

Reagent
Concentration
Range

Purpose Reference

C.I. Reactive Red 2 0.5 - 1.5% (o.w.f)*
Chromophore for

staining
[5]

Sodium Sulfate

(Na₂SO₄)
5 - 15 g/L

Electrolyte to promote

dye exhaustion
[5]

Sodium Carbonate

(Na₂CO₃)
5 - 15 g/L Alkali for dye fixation [5]

*o.w.f. = on the weight of fabric. For films, this can be adapted based on surface area and

desired staining intensity.
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Table 2: Process Parameters

Parameter Value/Range Purpose Reference

Liquor Ratio 25:1

Ratio of dye bath

volume to substrate

weight

[5]

Exhaustion

Temperature
25°C Initial dye adsorption [5]

Exhaustion Time 30 minutes
Duration for dye

adsorption
[5]

Fixation Temperature 40°C
Promotes covalent

bond formation
[5]

Fixation Time 60 minutes
Duration for covalent

bond formation
[5]

Washing
Cold and hot water

rinses

Removal of unfixed

and hydrolyzed dye
[5][14]
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Caption: Experimental workflow for C.I. Reactive Red 2 staining of cellulose films.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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